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Compound of Interest

Compound Name: ESI-08

Cat. No.: B15613939

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is a cornerstone of laboratory safety and environmental stewardship. ESI-
08, a potent and selective antagonist of Exchange protein activated by cAMP (EPAC), requires
meticulous handling and disposal due to its bioactive nature. This guide furnishes essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe management of ESI-08 waste.

Understanding ESI-08: Chemical and Safety Profile

ESI-08 is a small molecule inhibitor targeting EPAC1 and EPAC2.[1] While a specific Safety
Data Sheet (SDS) detailing comprehensive disposal instructions for ESI-08 is not readily
available in the public domain, its known chemical properties and the general principles of
laboratory waste management provide a clear framework for its responsible disposal. It is
crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines, as local regulations may vary.

Quantitative Data Summary
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Property Data

Molecular Formula C20H23N30S

Molecular Weight 353.48 g/mol [2]

IC50 8.4 uM for EPAC1 and EPAC2[1]
Solubility DMSO: 50 mg/mL (141.45 mM)[2]

Not specified (general small molecules are often
Appearance
powders)

Not specified (general small molecules are often

Storage
stored at -20°C)

Step-by-Step Disposal Procedure for ESI-08

The following procedures are based on standard laboratory practices for chemical waste
disposal. Always prioritize your institution's specific protocols and consult with your EHS officer.

Solid ESI-08 Waste

Solid ESI-08 waste includes the pure compound, as well as contaminated personal protective
equipment (PPE) such as gloves and weighing papers.

e Segregation: Do not mix solid ESI-08 waste with regular trash or biohazardous waste.

» Containment: Collect all solid waste in a designated, leak-proof, and clearly labeled
hazardous waste container. The label should include "Hazardous Waste," "ESI-08," and any
other information required by your institution.

o Storage: Store the sealed container in a designated, secure area away from incompatible
materials until pickup.

» Disposal: Arrange for disposal through your institution's certified hazardous waste
management vendor.

ESI-08 Solutions (e.g., in DMSO)
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Liquid waste containing ESI-08 requires careful handling to prevent environmental
contamination.

e Segregation: Do not pour ESI-08 solutions down the drain.[3] Organic solvents and dissolved
chemicals can harm aquatic ecosystems and interfere with wastewater treatment processes.

[3]

o Containment: Collect liquid waste in a designated, leak-proof, and chemically compatible
container (e.g., a high-density polyethylene bottle for DMSO solutions).[3]

o Labeling: The container must be clearly labeled as "Hazardous Waste" and list all contents,
for example, "ESI-08 in DMSO".[3]

o Storage: Store the sealed container in a secondary containment bin in a designated, secure
area.

» Disposal: Arrange for pickup and disposal by a certified hazardous waste management
company, as coordinated by your institution's EHS department.

Experimental Protocols

As no specific experimental protocols for the disposal of ESI-08 were found, the recommended
protocol is to follow the general guidelines for chemical waste disposal as outlined by your
institution's EHS department. The procedures described above for solid and liquid waste are
based on these general best practices.

Disposal Workflow
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Identify ESI-08 Waste

Solid Liquid

SI-08 Solutions
Pure ESI-08, ESI-08 in Solvent
Contaminated PPE (e.g., DMSO)
Collect in Labeled Collect in Labeled, Compatible
Hazardous Waste Container Liquid Waste Container
Store in Secure Store in Secondary
Designated Area Containment

Dispose via Institutional Dispose via Institutional
Hazardous Waste Program Hazardous Waste Program

Solid ESI-08 Wa$e

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of ESI-08: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613939#esi-08-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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